2-chloro-N'-[(2-chlorobenzoyl)oxy]-4,6-dimethylpyridine-3-carboximidamide

• IUPAC Name: [(Z)-[amino-(2-chloro-4,6-dimethylpyridin-3-yl)methylidene]amino] 2-chlorobenzoate
• InChI: InChI=1S/C15H13Cl2N3O2/c1-8-7-9(2)19-13(17)12(8)14(18)20-22-15(21)10-5-3-4-6-11(10)16/h3-7H,1-2H3,(H2,18,20)
• InChI Key: QYPUSYBKIIPGBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C(=NOC(=O)C2=CC=CC=C2Cl)N)Cl)C
• Isomeric SMILES: CC1=CC(=NC(=C1/C(=N/OC(=O)C2=CC=CC=C2Cl)/N)Cl)C
• Molecular Formula: C15H13Cl2N3O2
• Molecular Weight: 338.2 g/mol

Description

2-chloro-N'-[(2-chlorobenzoyl)oxy]-4,6-dimethylpyridine-3-carboximidamide is a chemical compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 2-chloro-N'-[(2-chlorobenzoyl)oxy]-4,6-dimethylpyridine-3-carboximidamide is not fully understood. It is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory response and cancer cell growth. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, the compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 2-chloro-N'-[(2-chlorobenzoyl)oxy]-4,6-dimethylpyridine-3-carboximidamide in lab experiments is its relatively simple synthesis method. Additionally, the compound has been extensively studied and its mechanism of action is well understood. However, one limitation of the compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on 2-chloro-N'-[(2-chlorobenzoyl)oxy]-4,6-dimethylpyridine-3-carboximidamide. One area of research is the development of more effective synthesis methods for the compound. Additionally, further investigation is needed to fully understand the mechanism of action of the compound and its potential therapeutic applications. Finally, research is needed to develop more effective formulations of the compound that can be used in clinical settings.

Synthesis Methods

The synthesis of 2-chloro-N'-[(2-chlorobenzoyl)oxy]-4,6-dimethylpyridine-3-carboximidamide involves the reaction between 2-chloro-4,6-dimethylpyridine-3-carboxylic acid and 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with N,N'-diisopropylethylamine and carbonyldiimidazole to form the final product. This synthesis method is relatively simple and yields a high purity product.

Scientific Research Applications

2-chloro-N'-[(2-chlorobenzoyl)oxy]-4,6-dimethylpyridine-3-carboximidamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties and has been investigated for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, the compound has been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.